Cas no 438589-24-3 (4-Morpholineethanesulfonic acid, sodium salt, hydrate (1:1:1))

4-Morpholineethanesulfonic acid, sodium salt, hydrate (1:1:1) is a zwitterionic buffering agent widely used in biochemical and molecular biology applications. Its key advantages include excellent buffering capacity in the pH range of 5.5–7.0, making it suitable for cell culture, enzyme studies, and electrophoresis. The sodium salt form enhances solubility in aqueous solutions, while the hydrate ensures stability and consistent performance. This compound exhibits minimal interference with biological systems and low metal ion binding, preserving enzymatic and cellular functions. Its high purity and reliability make it a preferred choice for maintaining precise pH conditions in sensitive experimental protocols.
4-Morpholineethanesulfonic acid, sodium salt, hydrate (1:1:1) structure
438589-24-3 structure
Product Name:4-Morpholineethanesulfonic acid, sodium salt, hydrate (1:1:1)
CAS No:438589-24-3
MF:C6H14NNaO5S
MW:235.24
CID:5520514
PubChem ID:129700138
Update Time:2025-10-29

4-Morpholineethanesulfonic acid, sodium salt, hydrate (1:1:1) Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholineethanesulfonic acid, sodium salt, hydrate (1:1:1)
    • 438589-24-3
    • C6H14NNaO5S
    • sodium 2-[N-morpholino]ethanesulfonate hydrate
    • 2-morpholinoethanesulfonic acid monohydrate sodium salt
    • Sodium 2-Morpholinoethanesulfonate Monohydrate
    • Inchi: 1S/C6H13NO4S.Na.H2O.H/c8-12(9,10)6-3-7-1-4-11-5-2-7;;;/h1-6H2,(H,8,9,10);;1H2;
    • InChI Key: JINWXTUTDGMRIZ-UHFFFAOYSA-N
    • SMILES: C(N1CCOCC1)CS(O)(=O)=O.[NaH].O

Computed Properties

  • Exact Mass: 235.04903800g/mol
  • Monoisotopic Mass: 235.04903800g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79Ų

4-Morpholineethanesulfonic acid, sodium salt, hydrate (1:1:1) Pricemore >>

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Additional information on 4-Morpholineethanesulfonic acid, sodium salt, hydrate (1:1:1)

Comprehensive Overview of 4-Morpholineethanesulfonic Acid, Sodium Salt, Hydrate (1:1:1) (CAS No. 438589-24-3)

4-Morpholineethanesulfonic acid, sodium salt, hydrate (1:1:1) (CAS No. 438589-24-3) is a highly versatile biochemical reagent widely used in molecular biology, pharmaceutical research, and diagnostic applications. This compound, often abbreviated as MES sodium salt hydrate, belongs to the family of Good's buffers, which are known for their exceptional stability and minimal interference with biological processes. Researchers and industries favor this compound due to its consistent performance in maintaining pH levels, especially in enzymatic assays, cell culture media, and electrophoresis.

The growing demand for high-purity biochemical reagents in life sciences has positioned 4-Morpholineethanesulfonic acid, sodium salt, hydrate as a critical component in modern laboratories. With the rise of personalized medicine and biopharmaceutical innovations, this compound plays a pivotal role in optimizing experimental conditions for protein purification, PCR applications, and next-generation sequencing. Its compatibility with metal ion-sensitive systems further enhances its utility in diagnostic kits and therapeutic development.

One of the standout features of CAS No. 438589-24-3 is its water solubility and low toxicity profile, making it a safer alternative to traditional buffers like Tris or phosphate. This aligns with the increasing focus on green chemistry and sustainable laboratory practices. Additionally, its hydrated form ensures stability during storage and transportation, addressing common challenges in global supply chains for research materials.

In the context of AI-driven drug discovery and automated high-throughput screening, the reproducibility of MES sodium salt hydrate is highly valued. Its consistent buffering capacity at physiological pH ranges (6.0–7.5) supports cell-based assays and 3D tissue modeling, which are critical for cancer research and regenerative medicine. Furthermore, its application in vaccine formulation buffers has gained attention post-pandemic, as researchers seek reliable excipients for mRNA-based therapeutics.

From an SEO perspective, common queries related to this compound include: "MES sodium salt vs. free acid", "CAS 438589-24-3 solubility data", and "applications of morpholine-based buffers in biotechnology". Addressing these, the sodium salt form offers superior solubility compared to the free acid, while the hydrate ensures minimal batch-to-batch variability—a key concern for QC/QA professionals. The compound's metal chelation properties also make it a topic of interest in nanoparticle synthesis and bioconjugation techniques.

In summary, 4-Morpholineethanesulfonic acid, sodium salt, hydrate (1:1:1) (CAS No. 438589-24-3) exemplifies the intersection of chemical innovation and biomedical advancement. Its adaptability to cutting-edge research trends, coupled with its regulatory compliance (e.g., USP/EP grade availability), solidifies its status as an indispensable tool for scientists tackling challenges in genomics, immunology, and preclinical development.

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